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Compound of Interest

Compound Name: Azepan-2-one oxime

Cat. No.: B098177 Get Quote

Azepan-2-one Oxime: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and

characterization of Azepan-2-one oxime. Due to the limited availability of experimental data for

Azepan-2-one oxime, this guide also includes relevant data for the closely related and

industrially significant compound, Azepan-2-one (commonly known as caprolactam), for

comparative purposes.

Chemical Properties
Azepan-2-one oxime, a derivative of caprolactam, possesses distinct chemical features

conferred by the oxime functional group. The following tables summarize its key chemical

identifiers and physical properties.

Table 1: Chemical Identification of Azepan-2-one Oxime
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Identifier Value

IUPAC Name
N-(3,4,5,6-tetrahydro-2H-azepin-7-

yl)hydroxylamine[1]

CAS Number 19214-08-5[1]

Molecular Formula C₆H₁₂N₂O[2]

Molecular Weight 128.17 g/mol [2]

Canonical SMILES C1CCC(=NO)CCN1

Table 2: Physical Properties of Azepan-2-one Oxime and Related Compounds

Property Azepan-2-one oxime
Azepan-2-one
(Caprolactam)

Melting Point Data not available 69.2 °C[3]

Boiling Point Data not available 270.8 °C[3]

Solubility Data not available

Soluble in water, methyl tert-

butyl ether, isopropyl ether, 1-

propanol, 2-propanol, and 1-

butanol[4]

Synthesis and Experimental Workflow
The synthesis of Azepan-2-one oxime typically proceeds via the oximation of Azepan-2-one

(caprolactam). This reaction involves the condensation of the ketone functionality of

caprolactam with hydroxylamine, usually in the presence of a weak base.
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General synthesis workflow for Azepan-2-one oxime.

Characterization
The structural elucidation of Azepan-2-one oxime is accomplished through a combination of

spectroscopic techniques. While specific spectral data for this compound is not publicly

available, the expected characteristic signals are described below based on the functional

groups present.

Table 3: Spectroscopic Characterization Data
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Technique Expected Observations

¹H NMR

Signals corresponding to the methylene protons

of the azepane ring and a characteristic signal

for the oxime hydroxyl proton (-NOH).

¹³C NMR

Resonances for the six carbon atoms of the

azepane ring, including a downfield signal for

the carbon atom of the C=NOH group.

IR Spectroscopy

Characteristic absorption bands for the O-H

stretch of the oxime (broad), the C=N stretch,

and the N-O stretch.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of Azepan-2-one oxime

(128.17 g/mol ).

Experimental Protocols
The following are general experimental protocols for the characterization techniques mentioned

above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR: A sample of Azepan-2-one oxime would be dissolved in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆). The spectra would be acquired on an NMR

spectrometer (e.g., 400 MHz). Chemical shifts would be reported in parts per million (ppm)

relative to a tetramethylsilane (TMS) internal standard.

Infrared (IR) Spectroscopy

A sample of Azepan-2-one oxime would be analyzed using a Fourier-transform infrared

(FTIR) spectrometer. For a solid sample, a KBr pellet or Attenuated Total Reflectance (ATR)

could be used. The spectrum would be recorded over a typical range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
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A sample of Azepan-2-one oxime would be introduced into a mass spectrometer. Electron

ionization (EI) or a soft ionization technique such as electrospray ionization (ESI) could be

employed. The resulting mass spectrum would show the mass-to-charge ratio (m/z) of the

molecular ion and any fragment ions.

Logical Relationships in Characterization
The process of confirming the structure of Azepan-2-one oxime involves a logical progression

of analysis, starting from the synthesis and moving through various spectroscopic

confirmations.

Synthesis of Azepan-2-one Oxime

Purification

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure Confirmation
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Logical workflow for the characterization of Azepan-2-one oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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